7-(4-fluorobenzyl)-2-(4-methylbenzoyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 7-[(4-fluorophenyl)methyl]-2-(4-methylbenzoyl)-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C23H25FN2O2/c1-17-3-7-19(8-4-17)21(27)26-14-12-23(16-26)11-2-13-25(22(23)28)15-18-5-9-20(24)10-6-18/h3-10H,2,11-16H2,1H3
• InChI Key: MNJYASIDWKBNFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCC3(C2)CCCN(C3=O)CC4=CC=C(C=C4)F
• Molecular Formula: C23H25FN2O2
• Molecular Weight: 380.5 g/mol

Description

7-(4-fluorobenzyl)-2-(4-methylbenzoyl)-2,7-diazaspiro[4.5]decan-6-one is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and diverse biological activities.

Mechanism of Action

The mechanism of action of 7-(4-fluorobenzyl)-2-(4-methylbenzoyl)-2,7-diazaspiro[4.5]decan-6-one is not fully understood. However, it has been suggested that this compound exerts its anti-tumor activity by inhibiting the expression of certain genes involved in tumor growth and proliferation. It has also been suggested that this compound exerts its anti-inflammatory and anti-oxidant properties by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. The neuroprotective effects of this compound may be due to its ability to inhibit the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
7-(4-fluorobenzyl)-2-(4-methylbenzoyl)-2,7-diazaspiro[4.5]decan-6-one has been found to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to reduce inflammation and oxidative stress by inhibiting the production of pro-inflammatory cytokines and scavenging free radicals. In addition, this compound has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-(4-fluorobenzyl)-2-(4-methylbenzoyl)-2,7-diazaspiro[4.5]decan-6-one in lab experiments is its potent anti-tumor activity against various cancer cell lines. This makes it a valuable tool for studying the mechanisms of tumor growth and proliferation. Another advantage of this compound is its neuroprotective effects, which make it a useful tool for studying the mechanisms of neurodegenerative diseases. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its availability and reproducibility.

Future Directions

There are several future directions for the study of 7-(4-fluorobenzyl)-2-(4-methylbenzoyl)-2,7-diazaspiro[4.5]decan-6-one. One direction is to further investigate its anti-tumor activity and its potential as a therapeutic agent for the treatment of cancer. Another direction is to investigate its neuroprotective effects and its potential as a therapeutic agent for the treatment of neurodegenerative diseases. In addition, further studies are needed to elucidate the mechanism of action of this compound and to optimize its synthesis method for increased availability and reproducibility.

Synthesis Methods

The synthesis of 7-(4-fluorobenzyl)-2-(4-methylbenzoyl)-2,7-diazaspiro[4.5]decan-6-one involves the reaction of 4-methylbenzoyl chloride with 4-fluorobenzylamine in the presence of triethylamine to form the intermediate product. This intermediate product is then reacted with 1,6-dibromohexane and sodium hydride to form the final product. The synthesis of this compound has been optimized to yield high purity and high yield.

Scientific Research Applications

7-(4-fluorobenzyl)-2-(4-methylbenzoyl)-2,7-diazaspiro[4.5]decan-6-one has shown promising results in various scientific research applications. It has been found to exhibit potent anti-tumor activity against various cancer cell lines, including lung, breast, and colon cancer cells. It has also been found to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. In addition, this compound has shown neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.